Cas no 851969-82-9 (5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-82-9
• MF: C₂₁H₂₉N₅O₄S
• MW: 447.551063299179
• CID: 5932265
• PubChem ID: 3636453
• Update Time: 2025-05-17

5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-ethyl-1-piperazinyl)(3,4,5-trimethoxyphenyl)methyl]-2-methyl-
• CCG-28861
• SR-01000127790
• SR-01000127790-1
• F0631-0374
• 851969-82-9
• AKOS024589835
• 5-((4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-ethylpiperazin-1-yl)-(3,4,5-trimethoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• Inchi： 1S/C21H29N5O4S/c1-6-24-7-9-25(10-8-24)17(19-20(27)26-21(31-19)22-13(2)23-26)14-11-15(28-3)18(30-5)16(12-14)29-4/h11-12,17,27H,6-10H2,1-5H3
• InChI Key： LBWRMIADQHFHOV-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(CC)CC3)C3=CC(OC)=C(OC)C(OC)=C3)=C(O)N12

Computed Properties

• Exact Mass: 447.19402560g/mol
• Monoisotopic Mass: 447.19402560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: -0.16±0.53(Predicted)

Additional information on 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Brief on 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851969-82-9)

The compound 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851969-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a triazolothiazole core coupled with a 4-ethylpiperazine moiety and a trimethoxyphenyl group. These structural elements contribute to its ability to interact with various biological targets, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated its efficacy in modulating key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's inhibitory effects on specific protein kinases. The study reported that 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol exhibited nanomolar potency against several kinases implicated in oncogenesis, with a favorable selectivity profile compared to existing inhibitors. This selectivity is attributed to the compound's ability to form stable hydrogen bonds and hydrophobic interactions within the kinase ATP-binding pocket.

Further investigations into the compound's pharmacokinetic properties have revealed promising oral bioavailability and metabolic stability in preclinical models. A recent pharmacokinetic study conducted in rodent models indicated that the compound achieves therapeutic plasma concentrations with minimal off-target effects, underscoring its potential for further development. However, challenges such as solubility and formulation optimization remain to be addressed in subsequent studies.

In addition to its anticancer potential, emerging research has explored the compound's applications in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against certain microbial pathogens, including drug-resistant strains of Staphylococcus aureus. The study hypothesized that the compound's mechanism of action may involve disruption of bacterial cell wall synthesis, though further mechanistic studies are warranted.

Despite these promising findings, several gaps in knowledge persist. For instance, the compound's long-term toxicity profile and potential drug-drug interactions have yet to be fully characterized. Ongoing research efforts are focused on addressing these questions through comprehensive in vivo toxicology studies and structure-activity relationship (SAR) analyses to optimize its therapeutic index.

In conclusion, 5-(4-ethylpiperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a promising candidate for further drug development, particularly in oncology and infectious diseases. Its unique chemical structure and multifaceted biological activities position it as a valuable tool for both therapeutic and mechanistic studies. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications.